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[(2R,3R,4S,5R)-4-(2,2-dimethylpropanoyloxy)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)oxolan-3-yl] 2,2-dimethylpropanoate [(2R,3R,4S,5R)-4-(2,2-dimethylpropanoyloxy)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)oxolan-3-yl] 2,2-dimethylpropanoate
Brand Name: Vulcanchem
CAS No.: 137057-62-6
VCID: VC21164704
InChI: InChI=1S/C21H30N4O7/c1-20(2,3)18(27)31-13-11(8-26)30-17(14(13)32-19(28)21(4,5)6)25-10-24-12-15(25)22-9-23-16(12)29-7/h9-11,13-14,17,26H,8H2,1-7H3/t11-,13-,14+,17-/m1/s1
SMILES: CC(C)(C)C(=O)OC1C(OC(C1OC(=O)C(C)(C)C)N2C=NC3=C2N=CN=C3OC)CO
Molecular Formula: C21H30N4O7
Molecular Weight: 450.5 g/mol

[(2R,3R,4S,5R)-4-(2,2-dimethylpropanoyloxy)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)oxolan-3-yl] 2,2-dimethylpropanoate

CAS No.: 137057-62-6

Cat. No.: VC21164704

Molecular Formula: C21H30N4O7

Molecular Weight: 450.5 g/mol

* For research use only. Not for human or veterinary use.

[(2R,3R,4S,5R)-4-(2,2-dimethylpropanoyloxy)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)oxolan-3-yl] 2,2-dimethylpropanoate - 137057-62-6

Specification

CAS No. 137057-62-6
Molecular Formula C21H30N4O7
Molecular Weight 450.5 g/mol
IUPAC Name [(2R,3R,4S,5R)-4-(2,2-dimethylpropanoyloxy)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)oxolan-3-yl] 2,2-dimethylpropanoate
Standard InChI InChI=1S/C21H30N4O7/c1-20(2,3)18(27)31-13-11(8-26)30-17(14(13)32-19(28)21(4,5)6)25-10-24-12-15(25)22-9-23-16(12)29-7/h9-11,13-14,17,26H,8H2,1-7H3/t11-,13-,14+,17-/m1/s1
Standard InChI Key BZRRRMWVMCDLRU-MBMVNNNZSA-N
Isomeric SMILES CC(C)(C)C(=O)O[C@@H]1[C@H](O[C@H]([C@H]1OC(=O)C(C)(C)C)N2C=NC3=C2N=CN=C3OC)CO
SMILES CC(C)(C)C(=O)OC1C(OC(C1OC(=O)C(C)(C)C)N2C=NC3=C2N=CN=C3OC)CO
Canonical SMILES CC(C)(C)C(=O)OC1C(OC(C1OC(=O)C(C)(C)C)N2C=NC3=C2N=CN=C3OC)CO

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